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Compound of Interest

Compound Name: Lazertinib

Cat. No.: B608487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lazertinib is a potent, irreversible, third-generation epidermal growth factor receptor (EGFR)

tyrosine kinase inhibitor (TKI) that selectively targets both EGFR-sensitizing mutations and the

T790M resistance mutation.[1][2] For successful and reproducible in vitro studies, proper

dissolution and handling of Lazertinib powder are critical. These application notes provide

detailed protocols for the preparation of Lazertinib stock and working solutions for various in

vitro applications, along with a summary of its solubility in different solvents. Additionally, a

representative experimental protocol for a cell-based assay is included, and the relevant

signaling pathway is visualized.

Properties of Lazertinib
Lazertinib, also known as YH25448, is supplied as a solid powder.[3][4] It is crucial to

understand its physical and chemical properties to ensure proper handling and storage.
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Property Value

Chemical Name

N-[5-[[4-[4-[(dimethylamino)methyl]-3-phenyl-

1H-pyrazol-1-yl]-2-pyrimidinyl]amino]-4-

methoxy-2-(4-morpholinyl)phenyl]-2-

propenamide[3]

Molecular Formula C30H34N8O3[3]

Molecular Weight 554.6 g/mol [3]

Appearance Solid[3]

Storage

Store powder at -20°C for long-term stability (≥4

years).[3] Stock solutions in solvent should be

aliquoted and stored at -80°C for up to 1 year or

-20°C for 1 month.[5]

Solubility of Lazertinib
Lazertinib exhibits differential solubility in various organic solvents and is sparingly soluble in

aqueous buffers.[3] The choice of solvent is critical for preparing concentrated stock solutions.
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Solvent Solubility
Molar Equivalent
(approx.)

Notes

Dimethyl Sulfoxide

(DMSO)
0.2 - 9 mg/mL 0.36 - 16.23 mM

Solubility can vary.

Using fresh, moisture-

free DMSO is

recommended as

absorbed moisture

can reduce solubility.

[2][4][5] Heating to

37°C or 60°C and

sonication can aid

dissolution.[2][6]

Dimethylformamide

(DMF)
3 mg/mL 5.41 mM

A suitable alternative

to DMSO for stock

solution preparation.

[3][4]

DMF:PBS (pH 7.2)

(1:2 solution)
0.3 mg/mL 0.54 mM

For assays requiring

lower organic solvent

concentrations, a pre-

dissolution in DMF

followed by dilution in

PBS is recommended.

Aqueous solutions are

not stable and should

be used within a day.

[3][4]

Water Insoluble -

Lazertinib is

practically insoluble in

aqueous media.[5][7]

Ethanol Insoluble -
Not a suitable solvent

for Lazertinib.[5]
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Preparation of Lazertinib Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of Lazertinib in DMSO, a

common starting point for most in vitro experiments.

Materials:

Lazertinib powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Procedure:

Weighing: Carefully weigh out the desired amount of Lazertinib powder using a calibrated

analytical balance in a chemical fume hood. For 1 mL of a 10 mM stock solution, you will

need 5.546 mg of Lazertinib (Molecular Weight: 554.6 g/mol ).

Dissolution: Add the weighed Lazertinib powder to a sterile vial. Add the calculated volume

of DMSO to achieve a 10 mM concentration. For 5.546 mg of Lazertinib, add 1 mL of

DMSO.

Mixing: Tightly cap the vial and vortex thoroughly for several minutes until the powder is

completely dissolved. Gentle warming to 37°C and brief sonication can aid in dissolution if

necessary.[2] Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 1 year).[5]
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Preparation of Aqueous Working Solutions
For cell-based assays, it is crucial to dilute the DMSO stock solution into the aqueous cell

culture medium to achieve the final desired concentration while minimizing solvent toxicity.

Materials:

10 mM Lazertinib stock solution in DMSO

Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

Sterile tubes

Procedure:

Intermediate Dilution (Optional but Recommended): To avoid precipitation, it is often

beneficial to perform a serial dilution. For example, dilute the 10 mM stock solution 1:10 in

sterile PBS or cell culture medium to create a 1 mM intermediate solution.

Final Dilution: Further dilute the intermediate solution or the stock solution directly into the

cell culture medium to reach the final desired experimental concentrations (e.g., 1 nM, 10

nM, 100 nM). Ensure the final concentration of DMSO in the cell culture medium is low,

typically less than 0.1%, to avoid solvent-induced cytotoxicity.

Mixing and Use: Gently mix the final working solution by pipetting or inverting the tube. Use

the freshly prepared working solution immediately for your experiments. Aqueous solutions

of Lazertinib are not recommended for storage for more than one day.[3]

Representative In Vitro Application: Cell Viability
Assay
This protocol outlines a general procedure for assessing the effect of Lazertinib on the viability

of EGFR-mutant non-small cell lung cancer (NSCLC) cells.

Materials:

EGFR-mutant NSCLC cell line (e.g., NCI-H1975, PC-9)
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Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Lazertinib working solutions

96-well cell culture plates

Cell viability reagent (e.g., CellTiter-Glo®)

Luminometer

Procedure:

Cell Seeding: Seed the EGFR-mutant cells in a 96-well plate at a predetermined optimal

density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

Treatment: The following day, treat the cells with a range of Lazertinib concentrations (e.g.,

0.1 nM to 1 µM) prepared as described in section 3.2. Include a vehicle control (medium with

the same final DMSO concentration as the highest Lazertinib concentration).

Incubation: Incubate the treated cells for a specified period, typically 72 hours.[2]

Viability Assessment: After the incubation period, measure cell viability according to the

manufacturer's protocol for the chosen reagent. For CellTiter-Glo®, this involves adding the

reagent to each well, incubating for a short period, and then reading the luminescence.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the

dose-response curve and determine the IC50 value (the concentration of Lazertinib that

inhibits cell growth by 50%).

Visualizations
Lazertinib Dissolution Workflow
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Caption: Workflow for dissolving Lazertinib powder for in vitro studies.
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Lazertinib's Mechanism of Action: EGFR Signaling
Pathway Inhibition
Caption: Lazertinib inhibits mutant EGFR, blocking downstream signaling pathways.

Safety Precautions
Lazertinib should be handled with care as it is a potent pharmacological agent.[3] It is

recommended to wear appropriate personal protective equipment (PPE), including gloves, a

lab coat, and safety glasses, when handling the powder and concentrated solutions. All

handling of the powder should be performed in a chemical fume hood. Refer to the Safety Data

Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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